2-(2-fluorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C13H12FNO2S/c14-11-3-1-2-4-12(11)17-8-13(16)15-7-10-5-6-18-9-10/h1-6,9H,7-8H2,(H,15,16)
• InChI Key: WARJXMLXQRLKNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NCC2=CSC=C2)F
• Molecular Formula: C13H12FNO2S
• Molecular Weight: 265.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a fluorophenoxy group, a thiophenyl group, and an acetamide group. These groups could potentially engage in various intermolecular interactions, affecting the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions, such as nucleophilic substitution reactions at the fluorine atom, or reactions at the carbonyl group of the acetamide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure and the nature of its functional groups. For example, the presence of a fluorine atom could increase its lipophilicity, potentially affecting its solubility and distribution in biological systems.

Mechanism of Action

The mechanism of action of this compound in biological systems would likely depend on its specific structure and the nature of its functional groups. It’s possible that it could interact with various biological targets through mechanisms such as hydrogen bonding or hydrophobic interactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its specific structure, reactivity, and potential biological activity. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activity. This could involve in vitro and in vivo studies to assess its potential therapeutic effects.